Cas no 2580180-62-5 (Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate)

Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate is a fluorinated cyclobutane derivative featuring both an ester and an aminomethyl functional group. Its unique structure, combining a fluorinated cyclobutane core with reactive moieties, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the fluorine atom enhances metabolic stability and bioavailability, while the aminomethyl group offers versatility for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Its well-defined stereochemistry and high purity ensure reproducibility in research applications. Suitable for controlled reactions, it serves as a key building block in the development of novel drug candidates.
Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate structure
2580180-62-5 structure
Product Name:Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
CAS No:2580180-62-5
MF:C7H12FNO2
MW:161.174085617065
CID:6012743
PubChem ID:165887871
Update Time:2025-06-08

Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (1r,3r)-3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
    • Rel-methyl (1s,3s)-3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
    • methyl (1s,3s)-3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
    • 2580204-65-3
    • EN300-6906024
    • EN300-6906020
    • 2580185-73-3
    • methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
    • 2580180-62-5
    • EN300-6906022
    • Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
    • Inchi: 1S/C7H12FNO2/c1-11-6(10)5-2-7(8,3-5)4-9/h5H,2-4,9H2,1H3
    • InChI Key: NOJXHDRJYWAVGI-UHFFFAOYSA-N
    • SMILES: FC1(CN)CC(C(=O)OC)C1

Computed Properties

  • Exact Mass: 161.08520679g/mol
  • Monoisotopic Mass: 161.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 52.3Ų

Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6906022-0.05g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
0.05g
$851.0 2025-03-12
Enamine
EN300-6906022-0.1g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
0.1g
$892.0 2025-03-12
Enamine
EN300-6906022-0.25g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
0.25g
$933.0 2025-03-12
Enamine
EN300-6906022-0.5g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
0.5g
$974.0 2025-03-12
Enamine
EN300-6906022-1.0g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
1.0g
$1014.0 2025-03-12
Enamine
EN300-6906022-2.5g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
2.5g
$1988.0 2025-03-12
Enamine
EN300-6906022-5.0g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
5.0g
$2940.0 2025-03-12
Enamine
EN300-6906022-10.0g
methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate
2580180-62-5 95.0%
10.0g
$4360.0 2025-03-12

Additional information on Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate

Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate (CAS No. 2580180-62-5): A Comprehensive Overview

Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate (CAS No. 2580180-62-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of both an amine and a fluorine substituent in its molecular structure makes it a versatile intermediate for further chemical modifications, enabling the creation of complex molecules with tailored biological activities.

The chemical structure of Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate consists of a cyclobutane ring substituted with an amine group at the third position and a fluorine atom at the same position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for drug discovery. The carboxylate ester group at the one-position enhances its solubility in polar solvents, facilitating its use in various synthetic protocols.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical compounds often leads to increased binding affinity and reduced susceptibility to enzymatic degradation. Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate, with its fluorinated cyclobutane core, aligns well with this trend and has been explored in several research studies.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of bioactive molecules. The amine functionality allows for facile coupling with carboxylic acids, aldehydes, and other electrophiles through classical amide bond formation. This reactivity has been leveraged in the development of peptidomimetics and other protein-targeting ligands. Additionally, the presence of both an amine and a fluorine atom provides opportunities for dual functionalization, enabling the creation of molecules with multiple points of interaction.

Recent studies have demonstrated the utility of Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them prime targets for therapeutic intervention. By incorporating this compound into kinase inhibitor designs, researchers have been able to develop molecules with improved selectivity and potency. The fluorine atom, in particular, has been shown to enhance binding interactions by participating in favorable dipole-dipole interactions with the hinge region of kinases.

The pharmaceutical industry has also explored the use of Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate in the development of antiviral agents. The unique structural motif of this compound allows for interactions with viral proteases and polymerases, potentially leading to the discovery of novel antiviral drugs. Furthermore, its ability to undergo further functionalization makes it a valuable scaffold for generating libraries of compounds for high-throughput screening.

The synthesis of Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate presents some challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled researchers to construct the desired framework with high precision and yield. These advancements have not only simplified the synthesis but also opened up new possibilities for structural diversification.

In conclusion, Methyl 3-(aminomethyl)-3-fluorocyclobutane-1-carboxylate (CAS No. 2580180-62-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd